Cas no 89641-34-9 (6-Bromo-N2,N2-dimethylpyrazine-2,3-diamine)

• Product Name: 6-Bromo-N2,N2-dimethylpyrazine-2,3-diamine
• CAS No: 89641-34-9
• MF: C₆H₉BrN₄
• MW: 217.066459417343
• MDL: MFCD08460063
• CID: 712174
• PubChem ID: 14207627
• Update Time: 2025-10-22

6-Bromo-N2,N2-dimethylpyrazine-2,3-diamine Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-N2,N2-dimethylpyrazine-2,3-diamine
• 2,3-Pyrazinediamine,5-bromo-N³,N³-dimethyl-
• 2-Amino-5-bromo-3-(dimethylamino)pyrazine
• 5-bromo-3-N,3-N-dimethylpyrazine-2,3-diamine
• 5-bromo-N3,N3-dimethyl-2,3-Pyrazinediamine
• 2,3-Pyrazinediamine,5-bromo-N3,N3-dimethyl
• 2-Amino-5-brom-3-dimethylamino-pyrazin
• 5-bromo-N3,N3-dimethyl-pyrazine-2,3-diamine
• 89641-34-9
• CS-0209195
• DTXSID50557438
• 6-Bromo-N2 pound notN2-dimethylpyrazine-2 pound not3-diamine
• FBHYHUKOQSACFX-UHFFFAOYSA-N
• SCHEMBL7319923
• MFCD08460063
• AKOS015854872
• A861108
• FS-3290
• FT-0647479
• J-507902
• 2-amino-5-bromo-3-dimethylaminopyrazine
• 5-Bromo-N~3~,N~3~-dimethylpyrazine-2,3-diamine

• MDL： MFCD08460063
• Inchi： 1S/C6H9BrN4/c1-11(2)6-5(8)9-3-4(7)10-6/h3H,1-2H3,(H2,8,9)
• InChI Key： FBHYHUKOQSACFX-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(=N1)N(C)C)N

Computed Properties

• Exact Mass: 216.00100
• Monoisotopic Mass: 216.00106g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 0.9
• Topological Polar Surface Area: 55Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.64
• Melting Point: No data available
• Boiling Point: 326.7°C at 760 mmHg
• Flash Point: 151.4°C
• Refractive Index: 1.656
• PSA: 55.04000
• LogP: 1.46850
• Vapor Pressure: No data available

6-Bromo-N2,N2-dimethylpyrazine-2,3-diamine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-Bromo-N2,N2-dimethylpyrazine-2,3-diamine

Comprehensive Overview of 6-Bromo-N2,N2-dimethylpyrazine-2,3-diamine (CAS No. 89641-34-9)

6-Bromo-N2,N2-dimethylpyrazine-2,3-diamine (CAS No. 89641-34-9) is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyrazine derivative is characterized by its unique molecular structure, featuring a dimethylamino group and a bromo substituent at strategic positions. Its versatility makes it a valuable intermediate in the synthesis of bioactive molecules, particularly in the development of kinase inhibitors and antimicrobial agents.

In recent years, the demand for 6-Bromo-N2,N2-dimethylpyrazine-2,3-diamine has surged due to its role in drug discovery and material science. Researchers are particularly interested in its potential applications in cancer therapy, where it serves as a precursor for targeted therapeutics. The compound's ability to modulate enzyme activity and interact with biological targets has made it a focal point in medicinal chemistry.

One of the most frequently asked questions about CAS No. 89641-34-9 revolves around its synthetic routes and purification methods. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve high purity. Additionally, the compound's solubility profile and stability under various conditions are critical factors for researchers optimizing its use in laboratory settings.

The agrochemical industry has also explored 6-Bromo-N2,N2-dimethylpyrazine-2,3-diamine for its potential in developing crop protection agents. Its structural motif is found in several pesticides and herbicides, highlighting its importance in sustainable agriculture. With growing concerns about food security and environmental impact, this compound's role in green chemistry solutions is increasingly relevant.

From a commercial perspective, CAS No. 89641-34-9 is available through specialized chemical suppliers and research catalogs. Pricing and availability often depend on batch size and purity specifications. Researchers are advised to consult safety data sheets (SDS) and conduct risk assessments before handling the compound, ensuring compliance with laboratory safety protocols.

In the context of AI-driven drug design, 6-Bromo-N2,N2-dimethylpyrazine-2,3-diamine has been featured in computational studies predicting its molecular interactions. Tools like molecular docking and QSAR modeling have been employed to explore its pharmacophoric features, aligning with the trend of in silico research acceleration. This intersection of chemistry and artificial intelligence underscores the compound's modern relevance.

Environmental considerations are another hot topic surrounding 89641-34-9. Studies on its biodegradability and ecotoxicological profile are essential for assessing its environmental footprint. Regulatory frameworks such as REACH and EPA guidelines provide benchmarks for its safe use and disposal, reflecting the industry's shift toward responsible chemical management.

For those seeking analytical data on 6-Bromo-N2,N2-dimethylpyrazine-2,3-diamine, techniques like NMR spectroscopy, mass spectrometry, and HPLC analysis are routinely used for characterization. These methods ensure accurate quality control and verify the compound's structural integrity, which is crucial for reproducible research outcomes.

In summary, 6-Bromo-N2,N2-dimethylpyrazine-2,3-diamine (CAS No. 89641-34-9) represents a multifaceted compound with broad applications in life sciences and industrial chemistry. Its ongoing study exemplifies the dynamic interplay between chemical innovation and societal needs, positioning it as a key player in advancing scientific progress.